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Compound of Interest

Compound Name: N-Cyclohexylpropanamide

Cat. No.: B072063

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of N-Cyclohexylpropanamide. Adherence to these procedures is critical for
ensuring laboratory safety and minimizing environmental impact.

Chemical and Physical Properties

The following table summarizes the key quantitative data for N-Cyclohexylpropanamide. This
information is crucial for safe handling and storage.

Property Value Source
Molecular Formula CoH17NO PubChem[1]
Molecular Weight 155.24 g/mol PubChem[1]
CAS Number 1126-56-3 PubChem[1]
Physical State Solid Angene Chemical
XLogP3 1.8 PubChem[1]
Kovats Retention Index 1378 (Standard non-polar) PubChem[1]

Note: Some properties are computed and should be used as estimates.
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Hazard Identification and Personal Protective
Equipment (PPE)

N-Cyclohexylpropanamide is classified with the following hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Proper selection and use of Personal Protective Equipment (PPE) are the primary defense
against exposure. The following workflow outlines the decision-making process for selecting
appropriate PPE.
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Hazard Assessment
Start: Handling
N-Cyclohexylpropanamide

Assess Risk of Exposure

(Splash, Dust, Aerosol)

Always Required Always Required \Always Required Potential for Dust/Aerosol

PPE Selectio)

Respiratory Protection:
Work in a well-ventilated area or fume hood.
If dust/aerosol generation is likely, use a NIOSH-approved respirator.

Eye Protection: Hand Protection: Body Protection:

Safety glasses with side shields or goggles Chemically resistant gloves (e.g., Nitrile) Laboratory coat

bgqational?laﬁ

Proceed with Experiment

Click to download full resolution via product page
Caption: PPE selection workflow for handling N-Cyclohexylpropanamide.

Experimental Protocols: Safe Handling and Storage

Adherence to the following step-by-step procedures is mandatory for the safe handling and
storage of N-Cyclohexylpropanamide.

Handling:

« Ventilation: Always handle N-Cyclohexylpropanamide in a well-ventilated area. For
procedures that may generate dust or aerosols, a chemical fume hood is required.
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» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety glasses with side shields or goggles.
o Hand Protection: Wear chemically resistant gloves, such as nitrile gloves.
o Body Protection: A standard laboratory coat must be worn.

e Hygiene:
o Avoid contact with skin, eyes, and clothing.
o Wash hands thoroughly after handling the chemical.
o Do not eat, drink, or smoke in the laboratory.

Storage:

» Container: Keep the container tightly closed.

e Environment: Store in a dry, cool, and well-ventilated place.

e Incompatibilities: Store away from strong oxidizing agents.

Operational and Disposal Plan

The proper disposal of N-Cyclohexylpropanamide is crucial to prevent environmental
contamination and ensure regulatory compliance.

Disposal Protocol:
o Waste Identification: N-Cyclohexylpropanamide is considered a hazardous waste.
o Container:

o Collect waste N-Cyclohexylpropanamide and any contaminated materials (e.g., gloves,
weighing paper) in a designated, compatible, and clearly labeled hazardous waste
container.
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o The container must have a secure, leak-proof lid and be kept closed except when adding
waste.

Labeling:

o The waste container must be labeled with "Hazardous Waste" and the full chemical name
"N-Cyclohexylpropanamide”.

o Do not use abbreviations.

Segregation:

o Store the N-Cyclohexylpropanamide waste separately from other waste streams,
especially incompatible materials like strong acids and bases.

Storage of Waste:

o Store the waste container in a designated satellite accumulation area.

o The storage area should be cool, dry, and well-ventilated.

Disposal:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal company.

o Do not dispose of N-Cyclohexylpropanamide down the drain or in the regular trash.

o Empty Containers:

o Triple-rinse empty containers with a suitable solvent (e.g., ethanol or acetone).

o Collect the rinsate as hazardous waste.

o After rinsing, the container can be disposed of as non-hazardous waste, but labels should
be defaced or removed.

Spill Management:
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e Minor Spills:
o Ensure the area is well-ventilated and restrict access.
o Wearing appropriate PPE, carefully sweep up the solid material to avoid generating dust.
o Collect the spilled material in a labeled hazardous waste container.

o Decontaminate the spill area with a suitable solvent and collect the cleaning materials as
hazardous waste.

e Major Spills:
o Evacuate the area immediately.

o Contact your institution's emergency response team and EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

